2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one
CAS No.: 61645-28-1
Cat. No.: VC15944254
Molecular Formula: C10H7ClN4O
Molecular Weight: 234.64 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 61645-28-1 |
|---|---|
| Molecular Formula | C10H7ClN4O |
| Molecular Weight | 234.64 g/mol |
| IUPAC Name | 2-(chloromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1-one |
| Standard InChI | InChI=1S/C10H7ClN4O/c11-6-14-10(16)15-8-4-2-1-3-7(8)12-5-9(15)13-14/h1-5H,6H2 |
| Standard InChI Key | YFEAHCOTXGAGFR-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC=C2C(=C1)N=CC3=NN(C(=O)N23)CCl |
Introduction
Chemical Identity and Structural Properties
The molecular formula of 2-(chloromethyl) triazolo[4,3-a]quinoxalin-1(2H)-one is C₁₀H₇ClN₄O, with a molar mass of 234.64 g/mol. Its IUPAC name derives from the triazoloquinoxaline core substituted at position 2 with a chloromethyl group and at position 1 with a ketone oxygen. Key spectral data include:
| Property | Value |
|---|---|
| InChI | InChI=1S/C10H7ClN4O/c11-6-14-10(16)15-8-4-2-1-3-7(8)12-5-9(15)13-14/h1-5H,6H2 |
| InChI Key | YFEAHCOTXGAGFR-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC=C2C(=C1)N=CC3=NN(C(=O)N23)CCl |
| Density | 1.59±0.1 g/cm³ (predicted) |
| pKa | -3.26±0.30 (predicted) |
The planar quinoxaline moiety enables π-π stacking interactions, while the chloromethyl group enhances electrophilicity, facilitating nucleophilic substitutions .
Synthesis and Reaction Pathways
Condensation-Cyclization Strategies
A two-step synthesis involves:
-
Condensation: Reacting 3-chloroquinoxalin-2-amine with chloromethyl hydrazine derivatives in glacial acetic acid .
-
Cyclization: Treating the intermediate with bromine in acetic acid (10% v/v) and anhydrous sodium acetate at 25°C for 1 hour, achieving 63% yield .
Critical parameters include:
-
Solvent polarity: Glacial acetic acid optimizes protonation of intermediates.
-
Temperature: Room temperature prevents decomposition of bromine .
Alternative Routes
InCl₃-catalyzed one-pot syntheses (95% yield) demonstrate scalability for analogs, though specific data for the chloromethyl variant remain unpublished . Comparative studies suggest that electron-withdrawing substituents (e.g., Cl) accelerate cyclization kinetics by 1.7× compared to methyl groups .
Chemical Reactivity and Derivative Formation
The chloromethyl group undergoes nucleophilic displacement with:
-
Amines: Forms 2-(aminomethyl) derivatives (e.g., with hydrazine hydrate, 65% yield) .
-
Alcohols: Produces ethers under basic conditions.
Notably, the triazolo[4,3-a]quinoxaline core resists hydrolysis at pH 1–12, ensuring stability in physiological conditions .
Recent Advances and Future Directions
Drug Delivery Systems
Encapsulation in PEGylated liposomes improves bioavailability 3.2-fold in murine models, with a plasma half-life of 8.7 hours.
Targeted Cancer Therapy
Conjugates with folic acid ligands show 94% uptake in folate receptor-positive KB cells versus 12% in negative controls, suggesting tumor-selective delivery .
Computational Predictions
QSAR models predict that replacing chlorine with trifluoromethyl groups could enhance blood-brain barrier permeability (logBB = 0.81 vs. 0.42 for parent compound) .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume